Cas no 201861-91-8 (4,4'-Diiodo-trans-stilbene)

• Product Name: 4,4'-Diiodo-trans-stilbene
• CAS No: 201861-91-8
• MF: C₁₄H₁₀I₂
• MW: 432.038148403168
• MDL: MFCD10000953
• CID: 909198
• PubChem ID: 87559925
• Update Time: 2025-05-20

4,4'-Diiodo-trans-stilbene Chemical and Physical Properties

Names and Identifiers

• 4,4 -Diiodo-trans-stilbene
• 4,4'-Diiodo-trans-stilbene
• 4,4''-DIIODO-TRANS-STILBENE
• 1,1'-(E)-Ethene-1,2-diylbis(4-iodobenzene)
• benzene, 1,1'-[(E)-1,2-ethenediyl]bis[4-iodo-
• LogP
• 4,4'-diiodostilbene
• 4,4-diiodo-trans-stilbene
• (E)-4,4'-Diiodostilbene
• D3094
• 201861-91-8
• SCHEMBL699783
• AKOS015854011
• DB-228941
• T70530
• (e)-1,2-bis(4-iodophenyl)ethene
• 1-IODO-4-[(E)-2-(4-IODOPHENYL)ETHENYL]BENZENE
• 1-iodo-4-[(1E)-2-(4-iodophenyl)ethenyl]benzene
• BIA86191
• Benzene, 1,1'-(1E)-1,2-ethenediylbis[4-iodo-
• C14H10I2
• MFCD10000953
• AS-66203
• SCHEMBL699782

• MDL： MFCD10000953
• Inchi： 1S/C14H10I2/c15-13-7-3-11(4-8-13)1-2-12-5-9-14(16)10-6-12/h1-10H/b2-1+
• InChI Key： BYEYAZGFUKIZPM-OWOJBTEDSA-N
• SMILES： IC1C=CC(=CC=1)/C=C/C1C=CC(=CC=1)I

Computed Properties

• Exact Mass: 431.88700
• Monoisotopic Mass: 431.88720g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 5.5

Experimental Properties

• Density: 2.0±0.1 g/cm3
• Melting Point: No data available
• Boiling Point: 423.9±34.0 °C at 760 mmHg
• Flash Point: 215.4±21.2 °C
• PSA: 0.00000
• LogP: 5.06620
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

4,4'-Diiodo-trans-stilbene Security Information

• Symbol:
• Prompt：warning
• Signal Word：warning
• Hazard Statement： H302
• Warning Statement： P264-P270-P301+P312+P330-P501
• Safety Instruction： H302
• Storage Condition：4° CStore…,-4℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on 4,4'-Diiodo-trans-stilbene

Comprehensive Overview of 4,4'-Diiodo-trans-stilbene (CAS No. 201861-91-8): Properties, Applications, and Research Insights

4,4'-Diiodo-trans-stilbene (CAS No. 201861-91-8) is a halogenated derivative of trans-stilbene, a well-studied organic compound with significant applications in materials science, photochemistry, and pharmaceutical research. This compound features two iodine atoms symmetrically positioned on the phenyl rings of the stilbene backbone, enhancing its unique electronic and optical properties. Researchers and industries are increasingly interested in this compound due to its potential in organic electronics, fluorescence probes, and cross-coupling reactions.

The molecular structure of 4,4'-Diiodo-trans-stilbene contributes to its high thermal stability and photoluminescence efficiency, making it a candidate for advanced optoelectronic devices such as OLEDs (Organic Light-Emitting Diodes). Recent studies highlight its role in supramolecular chemistry, where it acts as a building block for self-assembled monolayers (SAMs) and molecular sensors. These applications align with the growing demand for sustainable materials and green chemistry solutions, topics frequently searched by professionals in the field.

In synthetic chemistry, 4,4'-Diiodo-trans-stilbene serves as a versatile intermediate for palladium-catalyzed coupling reactions, including Suzuki and Heck reactions. Its iodine substituents facilitate efficient C-C bond formation, a critical step in designing complex organic frameworks. This property is particularly relevant to researchers exploring drug discovery and functional materials, as evidenced by its mention in peer-reviewed journals and patent filings.

From an analytical perspective, the compound’s UV-Vis absorption and emission spectra are of interest for developing fluorescence-based assays. Its ability to undergo photoisomerization under specific wavelengths has sparked investigations into light-responsive materials, a trending topic in nanotechnology forums and academic discussions. Users often search for "stilbene derivatives applications" or "iodinated organic compounds uses," reflecting the compound’s niche yet expanding relevance.

Safety and handling of 4,4'-Diiodo-trans-stilbene follow standard laboratory protocols for halogenated aromatics. While not classified as hazardous under common regulatory frameworks, proper storage away from light and moisture is recommended to preserve its stability. This aligns with broader industry queries about "handling iodinated compounds safely" and "storing photosensitive chemicals," addressing practical concerns shared by chemists and lab technicians.

In summary, 4,4'-Diiodo-trans-stilbene (CAS No. 201861-91-8) exemplifies the intersection of structural design and functional versatility in modern chemistry. Its applications span from cutting-edge material science to biomedical research, resonating with current trends in sustainable innovation and high-performance materials. As research progresses, this compound is poised to play a pivotal role in addressing challenges in energy-efficient technologies and smart material development.